N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide

• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-3-piperidin-1-ylpropanamide
• InChI: InChI=1S/C16H24N2O/c1-13-6-7-14(2)15(12-13)17-16(19)8-11-18-9-4-3-5-10-18/h6-7,12H,3-5,8-11H2,1-2H3,(H,17,19)
• InChI Key: IJWYWOWSWPMWFQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCN2CCCCC2
• solubility: 39.1 [ug/mL]

Description

N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide, commonly known as Dibenzoylmethane (DBM), is a natural compound found in turmeric, a spice commonly used in Indian cuisine. DBM has gained significant attention in scientific research due to its potential therapeutic properties and is currently being studied for its anti-inflammatory, anti-cancer, and neuroprotective effects.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in inflammation, cell proliferation, and apoptosis. N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been shown to inhibit the activity of various enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).
Biochemical and Physiological Effects
N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been found to have various biochemical and physiological effects in animal and cell studies. These include the inhibition of tumor growth, reduction in inflammation, and neuroprotective effects. N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has also been shown to improve insulin sensitivity and reduce the risk of developing metabolic disorders such as obesity and type 2 diabetes.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has several advantages for use in lab experiments. It is a natural compound with low toxicity and has been found to be well-tolerated in animal studies. However, N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has limitations in terms of its solubility and stability, which can affect its bioavailability and efficacy in vivo.

Future Directions

For research on N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide include the development of more efficient synthesis methods, the investigation of its mechanism of action, and the evaluation of its safety and efficacy in clinical trials. Additionally, the potential use of N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide as a dietary supplement or as an adjuvant therapy for cancer treatment warrants further investigation.

Synthesis Methods

N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide can be synthesized through various methods, including the Claisen-Schmidt condensation reaction, which involves the reaction of benzaldehyde and acetone in the presence of a base catalyst. Other methods include the use of boron trifluoride etherate or boron trifluoride-methanol complex as a catalyst.

Scientific Research Applications

N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been extensively studied for its potential therapeutic properties in various fields of research. In the field of cancer research, N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been shown to inhibit the growth of various cancer cells, including breast, prostate, and colon cancer cells. In addition, N-(2,5-dimethylphenyl)-3-(1-piperidinyl)propanamide has been found to enhance the efficacy of chemotherapy drugs and reduce their side effects.